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Compound of Interest

Compound Name: 2-Aminopurine nitrate

CAS No.: 51-16-1

Cat. No.: B1606165

Get Quote

Part 1: Executive Safety Directive
Stop and Read: 2-Aminopurine Nitrate poses a dual-threat hazard profile that is frequently

mismanaged in high-throughput laboratories.[1][2] It is not merely a toxic biological probe; it is

an Oxidizing Mutagen.

The most common critical failure in disposing of this compound is treating it as a standard

organic solid or dissolving it in organic waste streams.

NEVER mix 2-Aminopurine Nitrate solids with organic solvents (methanol, acetone,

ethanol) in waste containers. This creates a potential energetic/explosive mixture (Oxidizer +

Fuel).

NEVER dispose of down the drain.

ALWAYS segregate as a "Solid Oxidizer" or "Aqueous Toxic" stream depending on the state.

Part 2: Hazard Profile & Technical Justification
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To ensure compliance and safety, operators must understand the physicochemical drivers

behind these protocols.

Chemical Identity & Risk Matrix
Property Specification Operational Implication

Chemical Name 2-Aminopurine Nitrate Nitrogenous base analog salt

Primary Hazard Mutagenicity

Intercalates into DNA; induces

base-pair transitions (A[1][2][3]

[4]·T

G·C). Requires double-gloving

and particulate control.

Secondary Hazard
Oxidizer (

)

The nitrate anion supplies

oxygen.[1][2] In the presence

of organic fuels (solvents,

paper), it lowers ignition

temperature and increases fire

intensity.

RCRA Status Characteristic (D001)

Likely D001

(Ignitable/Oxidizer) if disposed

of as a bulk solid.[1][2] Not

typically P-listed, but must be

managed as Hazardous

Waste.[5]

Incompatibility Reducing Agents, Organics

CRITICAL: Violent reaction risk

with strong reducers or

flammable solvents.[1][2][6]

Part 3: Disposal Workflows
A. Solid Waste (Bulk Powder/Spill Cleanup)
Use this workflow for expired reagent vials or spill cleanup materials.
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Segregation: Isolate the solid waste. Do not combine with general lab trash or "organic solid"

waste (e.g., agarose gels containing ethidium bromide if those gels are wet with alcohol).

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but

poses a breakage risk.

Labeling:

Primary Tag: "Hazardous Waste - Solid Oxidizer."

Constituents: "2-Aminopurine Nitrate (Mutagen)."[3]

Hazard Checkboxes: Check "Oxidizer" and "Toxic."

Destruction: The only validated method for complete destruction of the purine ring and

neutralization of the nitrate is High-Temperature Incineration (off-site).

B. Liquid Waste (Experimental Residues)
Use this workflow for HPLC waste or buffer solutions.

The "Solvent Trap" Warning: Researchers often dissolve 2-Aminopurine in methanol or ethanol

for stock solutions.

Scenario A (High Concentration Stock in Solvent): If you have a stock solution in >50%

organic solvent, this is a Class 1 Incompatibility. You are mixing an oxidizer (nitrate) with a

fuel (alcohol).

Action: Dilute immediately with water to <20% organic content if safe to do so, or label

explicitly as "Oxidizer + Flammable Solvent" and request immediate pickup. Do not let this

sit in a 20L carboy for months.

Scenario B (Aqueous Buffers):

Action: Collect in a dedicated "Aqueous Toxic" carboy. Ensure pH is neutral (6-8).

Part 4: Decision Logic & Visualization
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The following diagram illustrates the critical decision-making process to prevent incompatible

waste mixing.

Waste Generation:
2-Aminopurine Nitrate

Determine Physical State

Solid Waste
(Powder/Spill Debris)

Solid

Liquid Waste
(Stock/Buffer)

Liquid

Container: HDPE Jar
Label: Oxidizing Solid, Toxic

Destruction: Incineration

Is Solvent > 20%
Organic (MeOH/EtOH)?

HIGH RISK MIXTURE
(Oxidizer + Fuel)

Yes (Danger)

Aqueous Solution
(< 20% Organic)

No (Safe)

Container: Vented Cap Carboy
Label: Flammable + Oxidizer

Action: Immediate Pickup

Container: Standard Carboy
Label: Aqueous Toxic

Destruction: Water Treatment/Incineration

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix. Note the critical divergence for organic solvent

mixtures to prevent accidental formation of energetic materials.
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Part 5: Decontamination Protocol
If a spill occurs on the benchtop, standard ethanol wiping is insufficient and potentially

dangerous (flammability).

PPE: Double nitrile gloves, lab coat, safety goggles.

Containment: Cover spill with a specific "HazMat" absorbent pad (pink/yellow). Do not use

paper towels if the spill is concentrated nitrate salt (fire risk upon drying).

Deactivation (Surface):

Wipe the area with a 10% bleach solution (sodium hypochlorite). Note: Bleach is an

oxidizer; use sparingly to degrade the purine ring.[2]

Follow immediately with a water rinse to remove bleach residue.

Final wipe with 70% ethanol is permitted only after the nitrate salt has been removed via

the water rinse.

Disposal: All cleanup materials go into the Solid Oxidizer bin.

Part 6: Regulatory & Compliance Framework
RCRA (USA): While 2-Aminopurine is not explicitly P-listed, the nitrate salt meets the

definition of D001 (Ignitable/Oxidizer) under 40 CFR § 261.21 if it causes fire through oxygen

release.[2]

Labeling: Compliance requires listing the specific chemical name. "Purine Waste" is

insufficient. Use "2-Aminopurine Nitrate."[3]

Compatibility Logic Diagram
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Figure 2: Chemical Incompatibility Map. Visualizing why segregation is the primary safety

control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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